Cas no 1806338-28-2 (Methyl 3-(2-bromo-4-(carboxymethyl)phenyl)propanoate)

Methyl 3-(2-bromo-4-(carboxymethyl)phenyl)propanoate structure
1806338-28-2 structure
Product Name:Methyl 3-(2-bromo-4-(carboxymethyl)phenyl)propanoate
CAS No:1806338-28-2
MF:C12H13BrO4
MW:301.133223295212
CID:4970799
Update Time:2023-08-24

Methyl 3-(2-bromo-4-(carboxymethyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(2-bromo-4-(carboxymethyl)phenyl)propanoate
    • Inchi: 1S/C12H13BrO4/c1-17-12(16)5-4-9-3-2-8(6-10(9)13)7-11(14)15/h2-3,6H,4-5,7H2,1H3,(H,14,15)
    • InChI Key: ASPFGFNHIVXKNB-UHFFFAOYSA-N
    • SMILES: BrC1C=C(CC(=O)O)C=CC=1CCC(=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 280
  • XLogP3: 2.2
  • Topological Polar Surface Area: 63.6

Methyl 3-(2-bromo-4-(carboxymethyl)phenyl)propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013025288-250mg
Methyl 3-(2-bromo-4-(carboxymethyl)phenyl)propanoate
1806338-28-2 97%
250mg
470.40 USD 2021-06-24
Alichem
A013025288-500mg
Methyl 3-(2-bromo-4-(carboxymethyl)phenyl)propanoate
1806338-28-2 97%
500mg
823.15 USD 2021-06-24
Alichem
A013025288-1g
Methyl 3-(2-bromo-4-(carboxymethyl)phenyl)propanoate
1806338-28-2 97%
1g
1,460.20 USD 2021-06-24
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd